![molecular formula C22H27N3O4S B5420114 N-[4-(benzoylamino)phenyl]-1-(propylsulfonyl)-4-piperidinecarboxamide](/img/structure/B5420114.png)
N-[4-(benzoylamino)phenyl]-1-(propylsulfonyl)-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(benzoylamino)phenyl]-1-(propylsulfonyl)-4-piperidinecarboxamide, also known as BPP-4, is a compound that has been synthesized for its potential use in scientific research.
Mechanism of Action
N-[4-(benzoylamino)phenyl]-1-(propylsulfonyl)-4-piperidinecarboxamide is believed to work by inhibiting the activity of certain enzymes in the body, specifically those that are involved in the breakdown of endogenous opioids. By inhibiting these enzymes, this compound may increase the levels of endogenous opioids in the body, leading to pain relief.
Biochemical and Physiological Effects:
In addition to its analgesic effects, this compound has also been shown to have other biochemical and physiological effects. For example, it has been shown to reduce inflammation in animal models, suggesting that it may have anti-inflammatory properties. This compound has also been shown to have effects on the cardiovascular system, including reducing blood pressure and improving heart function.
Advantages and Limitations for Lab Experiments
One advantage of using N-[4-(benzoylamino)phenyl]-1-(propylsulfonyl)-4-piperidinecarboxamide in lab experiments is its specificity for the enzymes it targets. This can help to reduce off-target effects and increase the reliability of experimental results. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to use in certain experimental setups.
Future Directions
There are several future directions for research on N-[4-(benzoylamino)phenyl]-1-(propylsulfonyl)-4-piperidinecarboxamide. One area of interest is its potential as a pain medication. Further studies are needed to determine the optimal dosage and administration route for this compound, as well as its safety and efficacy in humans. Other areas of research could focus on the compound's effects on inflammation and cardiovascular function, as well as its potential use in other disease states. Overall, this compound is a promising compound for scientific research, with potential applications in a variety of fields.
Synthesis Methods
N-[4-(benzoylamino)phenyl]-1-(propylsulfonyl)-4-piperidinecarboxamide can be synthesized through a multistep process that involves several chemical reactions. The starting material for the synthesis is piperidine, which is reacted with propylsulfonyl chloride to form 1-propylsulfonyl piperidine. This compound is then reacted with benzoyl chloride to form N-benzoyl-1-propylsulfonyl piperidine. Finally, the benzoyl group is replaced with an amide group to form the final product, this compound.
Scientific Research Applications
N-[4-(benzoylamino)phenyl]-1-(propylsulfonyl)-4-piperidinecarboxamide has been used in scientific research to study its effects on various biological systems. One area of research has focused on the compound's potential as a pain reliever. This compound has been shown to have analgesic effects in animal models, making it a promising candidate for further study in the development of novel pain medications.
properties
IUPAC Name |
N-(4-benzamidophenyl)-1-propylsulfonylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N3O4S/c1-2-16-30(28,29)25-14-12-18(13-15-25)22(27)24-20-10-8-19(9-11-20)23-21(26)17-6-4-3-5-7-17/h3-11,18H,2,12-16H2,1H3,(H,23,26)(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNLWVPIYLWMOMN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCS(=O)(=O)N1CCC(CC1)C(=O)NC2=CC=C(C=C2)NC(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.